1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one

• IUPAC Name: 1-methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one
• InChI: InChI=1S/C11H14N2O3S/c1-12-9-5-3-4-6-10(9)13(11(12)14)7-8-17(2,15)16/h3-6H,7-8H2,1-2H3
• InChI Key: NOXGGUZEIDQQFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CCS(=O)(=O)C
• Molecular Formula: C11H14N2O3S
• Molecular Weight: 254.31 g/mol

Description

1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one, also known as MMBI, is a synthetic compound that has gained attention in the scientific community for its potential applications in various fields. MMBI is a benzimidazole derivative that has been studied for its biochemical and physiological effects, as well as its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one is not fully understood, but it is believed to act through multiple pathways. 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has been shown to inhibit the activity of certain enzymes, including tyrosine kinases, which are involved in the growth and proliferation of cancer cells. 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has also been shown to increase the activity of certain antioxidant enzymes, which can help protect cells from oxidative damage.
Biochemical and Physiological Effects:
1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one can inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (programmed cell death). 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has also been shown to increase the activity of certain antioxidant enzymes, which can help protect cells from oxidative damage. In animal studies, 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has been shown to have anti-inflammatory effects and improve glucose tolerance.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one in lab experiments is its solubility in water and organic solvents, which allows for easy preparation of solutions for use in experiments. Another advantage is its relatively low toxicity, which makes it a safer alternative to other compounds that may be more toxic. One limitation of using 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one in lab experiments is its limited stability in solution, which may require frequent preparation of fresh solutions.

Future Directions

There are several potential future directions for research on 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Further studies are needed to fully understand the mechanism of action of 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one and its potential for use in clinical settings. Another area of interest is its potential as an antioxidant and anti-inflammatory agent, which may have applications in the treatment of a variety of diseases. Additionally, further studies are needed to explore the potential limitations and challenges associated with the use of 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one in lab experiments and clinical settings.

Synthesis Methods

1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one can be synthesized through a multistep process involving the reaction of 2-methylsulfonyl ethylamine with 2-aminobenzimidazole, followed by the addition of methyl iodide. The resulting product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has been the subject of several scientific studies due to its potential applications in various fields. In the field of medicinal chemistry, 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has been studied for its potential as a therapeutic agent for the treatment of cancer, diabetes, and other diseases. 1-Methyl-3-(2-methylsulfonylethyl)benzimidazol-2-one has also been studied for its potential as an antioxidant and anti-inflammatory agent.